Cas no 7447-54-3 ((17beta)-17-[(1-methoxycyclohexyl)oxy]estr-5(10)-en-3-one)

• Product Name: (17beta)-17-[(1-methoxycyclohexyl)oxy]estr-5(10)-en-3-one
• CAS No: 7447-54-3
• MF: C₂₅H₃₈O₃
• MW: 386.56742811203
• CID: 1767820
• PubChem ID: 252296
• Update Time: 2025-04-21

(17beta)-17-[(1-methoxycyclohexyl)oxy]estr-5(10)-en-3-one Chemical and Physical Properties

Names and Identifiers

• (17beta)-17-[(1-methoxycyclohexyl)oxy]estr-5(10)-en-3-one
• NSC73873
• 7447-54-3
• NSC-73873

• Inchi： 1S/C25H38O3/c1-24-15-12-20-19-9-7-18(26)16-17(19)6-8-21(20)22(24)10-11-23(24)28-25(27-2)13-4-3-5-14-25/h20-23H,3-16H2,1-2H3/t20-,21-,22+,23+,24+/m1/s1
• InChI Key： JUWHRWXOJJEGGH-DJCPXJLLSA-N
• SMILES： O(C1(CCCCC1)OC)[C@H]1CC[C@H]2[C@@H]3CCC4CC(CCC=4[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 386.28224
• Monoisotopic Mass: 386.282
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 498.6°C at 760 mmHg
• Flash Point: 247.6°C
• Refractive Index: 1.544
• PSA: 35.53
• LogP: 5.96430